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Compound of Interest

Compound Name: (BrMT)2

CAS No.: 622011-16-9

Cat. No.: B1667863

Get Quote

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for the disulfide-linked

dimer of 6-bromo-2-mercaptotryptamine, (BrMT)₂, is not readily available. The following

procedural guidance has been synthesized from information on its monomer, BrMT, and the

SDS of structurally analogous hazardous compounds. (BrMT)₂ is a neurotoxin and is known to

be light-sensitive and chemically unstable.[1][2] Researchers must consult their institution's

Environmental Health and Safety (EHS) department for specific handling and disposal

protocols to ensure full compliance with all local, state, and federal regulations. This guide

provides essential safety and logistical information based on the available data.

Hazard Profile and Safety Data Summary
Based on an analysis of its structural components and analogous compounds, (BrMT)₂ should

be handled as a hazardous substance with potential neurotoxic, skin, and eye irritation effects.

The primary safety concerns include its neurotoxicity, chemical instability, and potential hazards

associated with brominated organic compounds.
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Hazard Category Anticipated Classification
Key Precautionary
Statements

Acute Toxicity (Neurotoxin) Category 1 or 2

Avoid all contact. Handle only

in a designated area with

appropriate engineering

controls.

Skin Corrosion / Irritation Category 1B or 2

Wear protective gloves and

clothing; wash skin thoroughly

after handling.[3]

Serious Eye Damage /

Irritation
Category 1 or 2A

Wear eye and face protection.

[3]

Light Sensitivity Data Not Available
Protect from light during

storage and handling.[1][2]

Chemical Instability Data Not Available
Unstable in a reducing

environment.[1][2]

Personal Protective Equipment (PPE) for Handling
(BrMT)₂
To ensure personal safety when handling (BrMT)₂, the following PPE is mandatory. The

selection of appropriate PPE is critical to minimize exposure risk.
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PPE Type Specification Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., nitrile,

neoprene).[3][4]

Provides an additional layer of

protection against highly toxic

chemicals.[4] The outer glove

can be discarded if

contaminated, leaving the

inner glove as a backup.

Eye Protection
Chemical safety goggles and a

full-face shield.[3]

Protects against splashes and

aerosols, ensuring complete

facial protection.

Skin and Body Protection
A flame-resistant laboratory

coat.[3]

Protects against chemical

splashes and potential ignition

sources.

Respiratory Protection

All handling of (BrMT)₂ must

be conducted in a certified

chemical fume hood.[3]

Ensures adequate ventilation

and prevents inhalation of any

aerosols or vapors.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of (BrMT)₂. The following

steps provide a framework for laboratory personnel.

Preparation and Engineering Controls
Designated Area: All work with (BrMT)₂ must be performed in a designated area within a

certified chemical fume hood.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly before

commencing any work.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.
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Spill Kit: Have a spill kit appropriate for halogenated organic compounds readily available.

Handling and Experimental Work
Personal Protective Equipment (PPE): Don the required PPE as outlined in the table above

before entering the designated handling area.

Weighing and Aliquoting: For solid (BrMT)₂, conduct all weighing and aliquoting procedures

within the chemical fume hood to prevent the release of dust or aerosols.

Solution Preparation: When preparing solutions, add the (BrMT)₂ slowly to the solvent to

avoid splashing.

Light Protection: Use amber vials or wrap containers with aluminum foil to protect the light-

sensitive compound.

Avoid Incompatibilities: Keep (BrMT)₂ away from reducing agents, with which it is known to

be unstable.[1][2]

Post-Handling Procedures
Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with (BrMT)₂ using an appropriate solvent and cleaning agent.

Glove Removal: Remove the outer pair of gloves first and dispose of them in the designated

hazardous waste container. Then, remove the inner pair of gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[5]

Disposal Plan for (BrMT)₂ and Contaminated
Materials
Proper disposal of (BrMT)₂ and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Identification and Segregation
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Labeling: A dedicated and clearly labeled waste container is required. The label must read:

"Hazardous Waste: (BrMT)₂, Neurotoxin, Halogenated Organic Compound".

Container Compatibility: The waste container must be constructed of a material compatible

with halogenated organic compounds.

Collection of Contaminated Materials
Solid Waste: Any materials that have come into contact with (BrMT)₂, such as absorbent

pads, pipette tips, and gloves, must be collected in the designated labeled solid waste

container.[3]

Liquid Waste: All solutions containing this compound must be collected in a sealed, properly

labeled liquid waste container.[3]

Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.

Waste Storage
Location: The sealed waste container must be stored in a cool, dry, and well-ventilated area,

away from any potential sources of ignition.[3]

Secondary Containment: To mitigate the risk of spills, the primary waste container should be

placed within a larger, chemically-resistant secondary containment bin.[3]

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

EHS department.

Experimental Workflow and Safety Protocol Diagram
The following diagram illustrates the logical workflow for the safe handling of (BrMT)₂, from

initial preparation to final disposal, emphasizing the critical safety checkpoints.
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Preparation Phase

Handling Phase

Disposal & Decontamination Phase

1. Prepare Designated Area
(Certified Fume Hood)

2. Verify Fume Hood Function

Proceed if safe

3. Check Emergency Equipment
(Shower, Eyewash)

Proceed if safe

4. Ready Spill Kit

Proceed if safe

5. Don Full PPE
(Double Gloves, Goggles, Face Shield, Lab Coat)

Proceed if safe

6. Conduct Experiment
(Weighing, Solution Prep)

- Protect from light
- Avoid reducing agents

7. Segregate Waste
- Solid (gloves, tips)
- Liquid (solutions)

- Sharps

8. Label Waste Container
'Hazardous: (BrMT)₂'

9. Decontaminate Surfaces & Equipment

10. Doff PPE Correctly

11. Wash Hands Thoroughly

12. Store Waste in
Secondary Containment

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (BrMT)₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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